Cas no 2137703-19-4 (1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester
• CAS No: 2137703-19-4
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5298410
• Update Time: 2025-06-08

1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-7-4-5-13(6-8-17)16-9-11-19-12-10-16/h13H,4-12H2,1-3H3
• InChI Key： AZBUNDPVXAFLQH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2CCOCC2)CC1

Additional information on 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester

Chemical Profile of 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester (CAS No. 2137703-19-4)

1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester, identified by the CAS number 2137703-19-4, is a complex organic compound belonging to the azepine class. This molecule features a hexahydroazepine core substituted with a morpholine group at the 4-position and an isobutyl ester at the 1-position. The unique structural attributes of this compound make it of significant interest in pharmaceutical research, particularly in the development of novel bioactive molecules.

The synthesis and characterization of 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester involve sophisticated organic chemistry techniques. The hexahydroazepine scaffold is commonly employed in medicinal chemistry due to its ability to mimic the piperidine moiety found in many biologically active drugs. The introduction of the morpholine group enhances the compound's solubility and potential for interaction with biological targets, while the isobutyl ester provides a site for further functionalization or metabolic stability modulation.

In recent years, there has been growing interest in azepine derivatives as pharmacological agents. These compounds have demonstrated promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific substitution pattern of CAS No. 2137703-19-4 positions it as a valuable scaffold for drug discovery efforts. Researchers have been exploring its potential as a precursor for more complex molecules with enhanced pharmacokinetic properties.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores. For instance, analogs of hexahydroazepines have been investigated for their activity as serotonin receptor modulators. The morpholine substituent further suggests potential interactions with enzymes or receptors involved in neurotransmitter pathways. Such features make 1H-Azepine-1-carboxylic acid, hexahydro-4-(4-morpholinyl)-, 1,1-dimethylethyl ester an attractive candidate for further investigation in neuropharmacology.

The chemical properties of this compound also make it suitable for use as an intermediate in synthetic chemistry. Its stability under various reaction conditions and compatibility with multiple functional groups allow for diverse derivatization strategies. This flexibility is crucial in drug development pipelines, where rapid and efficient synthesis of analogs is often required to optimize potency and selectivity.

Recent advances in computational chemistry have enabled more efficient screening of compounds like CAS No. 2137703-19-4. Molecular modeling studies can predict binding affinities and identify potential lead compounds before experimental synthesis begins. This approach has significantly accelerated drug discovery processes and reduced costs associated with traditional trial-and-error methods.

The pharmacological profile of hexahydro-4-(4-morpholinyl)-azepine-1-carboxylic acid 1,1-dimethylethyl ester (the full name) remains an active area of research. Preliminary studies suggest that it may exhibit effects on multiple targets simultaneously, which could be advantageous for developing combination therapies or addressing complex diseases. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, CAS No. 2137703-19-4 represents a structurally intriguing compound with significant pharmaceutical relevance. Its unique combination of substituents positions it as a promising scaffold for drug development efforts across various therapeutic domains. As research continues to uncover new applications for azepine derivatives, this molecule is poised to play an important role in future medicinal chemistry endeavors.